Cas no 38957-79-8 (Cyclodecane-1,6-dione)
Cyclodecane-1,6-dione structure
Product Name:Cyclodecane-1,6-dione
CAS No:38957-79-8
MF:C13H15FN2O7
MW:330.265807390213
CID:924086
PubChem ID:287111
Update Time:2025-04-19
Cyclodecane-1,6-dione Chemical and Physical Properties
Names and Identifiers
-
- Cyclodecane-1,6-dione
- 1-(2,3-di-O-acetyl-5-deoxy-5-fluoropentofuranosyl)pyrimidine-2,4(1H,3H)-dione
- NSC146515
- 38957-79-8
- DTXSID80959805
- 1-(2,3-Di-O-acetyl-5-deoxy-5-fluoropentofuranosyl)-4-hydroxypyrimidin-2(1H)-one
- NSC-146515
-
- Inchi: 1S/C13H15FN2O7/c1-6(17)21-10-8(5-14)23-12(11(10)22-7(2)18)16-4-3-9(19)15-13(16)20/h3-4,8,10-12H,5H2,1-2H3,(H,15,19,20)
- InChI Key: BMUBYHFEJJDTKO-UHFFFAOYSA-N
- SMILES: FCC1C(C(C(N2C=CC(NC2=O)=O)O1)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 168.11508
- Monoisotopic Mass: 330.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 565
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.4
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Density: 1.45
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.54
- PSA: 34.14
Cyclodecane-1,6-dione Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
38957-79-8 (Cyclodecane-1,6-dione) Related Products
- 502-49-8(Cyclooctanone)
- 502-72-7(Cyclopentadecanone)
- 112-12-9(2-Undecanone)
- 120-92-3(Cyclopentanone)
- 593-08-8(2-Tridecanone)
- 111-13-7(2-Octanone)
- 110-13-4(hexane-2,5-dione)
- 502-56-7(5-Nonanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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